Cas no 1161719-51-2 (Rivaroxaban Hydroxyoxazalone Metabolite(Mixture of Diastereomers))

• Product Name: Rivaroxaban Hydroxyoxazalone Metabolite(Mixture of Diastereomers)
• CAS No: 1161719-51-2
• MF: C₁₉H₁₈ClN₃O₆S
• MW: 451.880722522736
• CID: 1059025
• PubChem ID: 71752092
• Update Time: 2025-10-28

Rivaroxaban Hydroxyoxazalone Metabolite(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Rivaroxaban Hydroxyoxazalone Metabolite(Mixture of Diastereomers)
• Rivaroxaban Hydroxyo
• Rivaroxaban Hydroxyoxazalone Metabolite
• Rivaroxaban Hydroxyoxazalone Metabolite (Mixture of Diastereomers)
• 5-chloro-N-[[(5S)-4-hydroxy-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide
• 5-Chloro-N-({(5S)-4-hydroxy-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide
• 1161719-51-2
• Rivaroxaban metabolite M9
• DTXSID30858379

• Inchi： 1S/C19H18ClN3O6S/c20-15-6-5-14(30-15)17(25)21-9-13-18(26)23(19(27)29-13)12-3-1-11(2-4-12)22-7-8-28-10-16(22)24/h1-6,13,18,26H,7-10H2,(H,21,25)/t13-,18?/m0/s1
• InChI Key： YGGWNELFPGFWHH-FVRDMJKUSA-N
• SMILES： ClC1=CC=C(C(NC[C@H]2C(N(C(=O)O2)C2C=CC(=CC=2)N2C(COCC2)=O)O)=O)S1

Computed Properties

• Exact Mass: 451.06000
• Monoisotopic Mass: 451.0604842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 780.4±60.0 °C at 760 mmHg
• Flash Point: 425.8±32.9 °C
• PSA: 136.65000
• LogP: 2.35920
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Rivaroxaban Hydroxyoxazalone Metabolite(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Rivaroxaban Hydroxyoxazalone Metabolite(Mixture of Diastereomers)

Rivaroxaban Hydroxyoxazalone Metabolite (Mixture of Diastereomers): A Comprehensive Overview

The compound with CAS No. 1161719-51-2, commonly referred to as Rivaroxaban Hydroxyoxazalone Metabolite (Mixture of Diastereomers), is a critical intermediate in the pharmacokinetic profile of Rivaroxaban, a widely used anticoagulant medication. This metabolite plays a significant role in understanding the drug's efficacy, safety, and potential for optimization in clinical settings.

Rivaroxaban, a direct factor Xa inhibitor, undergoes extensive metabolism in the human body, primarily through hydrolysis and oxidation pathways. The Hydroxyoxazalone Metabolite is one of the key products of this metabolic process. Recent studies have highlighted the importance of understanding the stereochemistry and pharmacokinetics of this metabolite, particularly due to its diastereomeric mixture. The presence of multiple diastereomers can influence the drug's bioavailability, pharmacodynamics, and potential for adverse effects.

Research into the Mixture of Diastereomers has revealed that these metabolites exhibit varying affinities for factor Xa inhibition. This finding underscores the need for precise characterization of each diastereomer to fully comprehend their individual contributions to Rivaroxaban's therapeutic effects and safety profile. Advanced analytical techniques, such as high-resolution mass spectrometry and chiral chromatography, have been instrumental in isolating and studying these diastereomers.

Recent advancements in metabolomics have enabled researchers to map out the complete metabolic pathway of Rivaroxaban in both preclinical models and human subjects. This has provided valuable insights into the role of the Hydroxyoxazalone Metabolite in drug clearance and its potential impact on inter-individual variability in anticoagulation response. Understanding these mechanisms is crucial for optimizing dosing regimens and minimizing adverse events associated with Rivaroxaban therapy.

The Mixture of Diastereomers also serves as a valuable tool in drug development research. By studying these metabolites, scientists can design more efficient prodrugs or modified-release formulations that enhance drug stability and reduce metabolic burden. Additionally, insights into the stereochemical properties of these diastereomers have opened new avenues for exploring enantioselective synthesis methods, which could lead to more potent and selective anticoagulants.

In conclusion, the Rivaroxaban Hydroxyoxazalone Metabolite (Mixture of Diastereomers) represents a pivotal area of research in pharmacology and drug development. Its intricate stereochemistry and dynamic role in Rivaroxaban's metabolism make it a focal point for advancing our understanding of anticoagulant therapies. As research continues to unfold, this metabolite holds the promise of enhancing therapeutic outcomes while minimizing risks associated with anticoagulant use.